Cas no 2200547-42-6 (2-({1-[(5-Ethylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole)

• Product Name: 2-({1-[(5-Ethylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole
• CAS No: 2200547-42-6
• MF: C₁₃H₁₆N₂O₃S₃
• MW: 344.472739219666
• CID: 6448344
• PubChem ID: 121150694
• Update Time: 2025-05-22

2-({1-[(5-Ethylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2200547-42-6
• AKOS032691978
• 2-({1-[(5-ethylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole
• 2-((1-((5-ethylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)thiazole
• 2-[1-(5-ethylthiophen-2-yl)sulfonylpyrrolidin-3-yl]oxy-1,3-thiazole
• F6471-3412
• 2-({1-[(5-Ethylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole

• Inchi： 1S/C13H16N2O3S3/c1-2-11-3-4-12(20-11)21(16,17)15-7-5-10(9-15)18-13-14-6-8-19-13/h3-4,6,8,10H,2,5,7,9H2,1H3
• InChI Key： CCWFAIJAVZHRAV-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(N1CCC(C1)OC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 344.03230590g/mol
• Monoisotopic Mass: 344.03230590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 124Ų

Additional information on 2-({1-[(5-Ethylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,3-thiazole

Compound CAS No 2200547-42-6: 2-{[1-(5-Ethylthiophen-2-ylsulfonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole

The compound with CAS No 2200547-42-6, known as 2-{[1-(5-Ethylthiophen-2-ylsulfonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring, a pyrrolidine moiety, and a thiophene group with an ethyl substituent. The presence of these functional groups endows the molecule with unique chemical and physical properties that make it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have explored its ability to act as a scaffold for drug design, particularly in the context of targeting specific biological pathways. The thiazole ring, a key structural component, is known for its stability and ability to participate in hydrogen bonding, which are critical for drug-receptor interactions. Additionally, the sulfonyl group attached to the pyrrolidine ring contributes to the molecule's hydrophilicity, enhancing its bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The starting materials include 5-Ethylthiophene and pyrrolidine derivatives, which undergo a series of reactions including sulfonation and cyclization. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, resulting in higher yields and improved purity. These improvements are crucial for scaling up production to meet the demands of preclinical studies.

In terms of physical properties, this compound exhibits a high melting point and moderate solubility in organic solvents. Its thermal stability makes it suitable for applications that require exposure to elevated temperatures. Moreover, spectroscopic analyses have revealed that the molecule has distinct absorption bands in the UV-vis spectrum, indicating potential applications in optoelectronic materials.

The biological evaluation of this compound has shown promising results in vitro assays. It has demonstrated moderate activity against several enzyme targets, suggesting its potential as a lead compound for drug development. Furthermore, studies on its cytotoxicity have revealed low toxicity profiles in human cell lines, which is a favorable attribute for therapeutic agents.

In conclusion, the compound with CAS No 2200547-42-6 represents a significant advancement in organic synthesis and has opened new avenues for research in drug discovery and materials science. Its unique structure and versatile properties make it a valuable asset for scientists seeking innovative solutions to complex challenges.